Cas no 1214344-25-8 (1-(Chloromethyl)-3-fluoro-5-nitrobenzene)

• Product Name: 1-(Chloromethyl)-3-fluoro-5-nitrobenzene
• CAS No: 1214344-25-8
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD13185626
• CID: 1039877
• PubChem ID: 56924386
• Update Time: 2025-10-29

1-(Chloromethyl)-3-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-fluoro-5-nitrobenzene
• 3-fluoro-5-nitrobenzyl chloride
• RYCSPDIZWBMOTJ-UHFFFAOYSA-N
• CL8719
• AB66784
• AB0057453
• Z3989
• ST24021157
• Benzene, 1-(chloromethyl)-3-fluoro-5-nitro-
• AMY39472
• DTXSID20718832
• MFCD13185626
• DS-17969
• DB-348216
• 1214344-25-8
• SCHEMBL13722667
• AKOS014098894

• MDL： MFCD13185626
• Inchi： 1S/C7H5ClFNO2/c8-4-5-1-6(9)3-7(2-5)10(11)12/h1-3H,4H2
• InChI Key： RYCSPDIZWBMOTJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 188.99900
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.2

Experimental Properties

• PSA: 45.82000
• LogP: 2.99590

1-(Chloromethyl)-3-fluoro-5-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD237891)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(Chloromethyl)-3-fluoro-5-nitrobenzene

1-(Chloromethyl)-3-fluoro-5-nitrobenzene (CAS No. 1214344-25-8): Properties, Applications, and Market Insights

1-(Chloromethyl)-3-fluoro-5-nitrobenzene (CAS No. 1214344-25-8) is a specialized aromatic compound with significant relevance in pharmaceutical and agrochemical research. This chloromethyl-fluoronitrobenzene derivative exhibits unique chemical properties that make it valuable for synthesizing complex molecules. Its molecular formula C₇H₅ClFNO₂ combines reactive functional groups - a chloromethyl group, fluoro substituent, and nitro group - enabling diverse chemical transformations.

The compound's physicochemical properties include a molecular weight of 189.57 g/mol and characteristic aromatic reactivity patterns. Researchers particularly value its electron-withdrawing nitro group which activates the benzene ring for nucleophilic substitution reactions, while the chloromethyl moiety serves as an excellent leaving group in various synthetic pathways. These features make 1-(Chloromethyl)-3-fluoro-5-nitrobenzene a versatile building block in medicinal chemistry.

In pharmaceutical applications, this compound serves as a key intermediate for developing fluorinated drug candidates, especially in the creation of central nervous system (CNS) therapeutics. The presence of both fluorine and nitro groups enhances binding affinity to biological targets, while the chloromethyl group allows for further structural elaboration. Recent studies highlight its use in synthesizing potential neuroprotective agents and enzyme inhibitors, addressing current research trends in neurodegenerative diseases.

The agrochemical industry utilizes 1-(Chloromethyl)-3-fluoro-5-nitrobenzene for developing novel crop protection agents. Its structural features contribute to the creation of selective herbicides and pesticides with improved environmental profiles. The compound's reactivity enables modifications that enhance target specificity while reducing non-target effects - a crucial consideration in modern sustainable agriculture practices.

From a synthetic chemistry perspective, this compound demonstrates interesting regioselective reactivity. The meta-relationship between the fluoro and nitro substituents creates distinctive electronic effects that influence reaction outcomes. Chemists leverage these properties for controlled functionalization, making 1-(Chloromethyl)-3-fluoro-5-nitrobenzene particularly useful in multistep synthesis and scaffold diversification strategies.

Market analysis indicates growing demand for fluorinated aromatic intermediates like 1-(Chloromethyl)-3-fluoro-5-nitrobenzene, driven by expanding pharmaceutical R&D and precision agriculture needs. The global market for fluorochemical building blocks is projected to grow at a CAGR of 5.8% from 2023 to 2030, with nitroaromatic compounds representing a significant segment. Manufacturers are focusing on developing efficient synthetic routes to meet the increasing requirements from both academic and industrial researchers.

Quality control for 1-(Chloromethyl)-3-fluoro-5-nitrobenzene typically involves HPLC analysis, with purity standards often exceeding 98% for research applications. Storage recommendations include protection from moisture and light at controlled temperatures. Proper handling procedures ensure stability of this reactive aromatic compound during transportation and laboratory use.

Recent advancements in green chemistry have influenced the production methods for such intermediates. Novel catalytic systems and solvent-free conditions are being explored to synthesize 1-(Chloromethyl)-3-fluoro-5-nitrobenzene with reduced environmental impact. These developments align with the pharmaceutical industry's increasing emphasis on sustainable synthesis and atom economy principles.

Researchers frequently inquire about the synthetic applications of 1-(Chloromethyl)-3-fluoro-5-nitrobenzene, particularly its use in heterocycle formation and cross-coupling reactions. The compound's versatility enables creation of diverse molecular architectures, making it valuable for drug discovery programs. Common synthetic transformations include nucleophilic displacement of the chloromethyl group and reduction of the nitro functionality.

The safety profile of 1-(Chloromethyl)-3-fluoro-5-nitrobenzene requires standard laboratory precautions. Material safety data sheets recommend using appropriate personal protective equipment when handling this compound. While not classified as highly hazardous, proper ventilation and chemical hygiene practices are essential during experimental work with this reactive intermediate.

Analytical characterization of 1-(Chloromethyl)-3-fluoro-5-nitrobenzene typically employs NMR spectroscopy (particularly ¹⁹F NMR for fluorine detection), mass spectrometry, and infrared spectroscopy. These techniques verify compound identity and purity, with the fluorine chemical shift and nitro group stretching vibrations serving as distinctive spectral features.

Future research directions for 1-(Chloromethyl)-3-fluoro-5-nitrobenzene derivatives may explore their potential in material science applications, particularly in designing fluorinated polymers with specialized properties. The compound's structural features could contribute to developing advanced materials with unique electronic or surface characteristics.

For researchers sourcing 1-(Chloromethyl)-3-fluoro-5-nitrobenzene, several specialty chemical suppliers offer this compound in various quantities. Pricing varies based on purity grade and order volume, with custom synthesis options available for large-scale requirements. The compound's CAS number (1214344-25-8) serves as the primary identifier for procurement and regulatory purposes.

In conclusion, 1-(Chloromethyl)-3-fluoro-5-nitrobenzene represents an important fluorinated nitroaromatic building block with wide-ranging applications in life sciences research. Its unique combination of substituents enables diverse chemical transformations, making it valuable for developing new therapeutic agents and agricultural chemicals. As research in fluorine chemistry and targeted drug design advances, the significance of such specialized intermediates continues to grow.